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Compound of Interest

Compound Name: Imipenem and cilastatin sodium

Cat. No.: B15582710

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive,
procedural guidance for the safe use of Imipenem and cilastatin sodium, covering personal
protective equipment (PPE), operational plans, and disposal protocols. Adherence to these
guidelines will help foster a secure research environment and build a foundation of trust in
laboratory safety practices.

Personal Protective Equipment (PPE)

When handling Imipenem and cilastatin sodium, a thorough risk assessment should be
conducted to determine the appropriate level of personal protective equipment. The following
table summarizes the recommended PPE based on the potential hazards associated with the
compound.
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Hazard Category

Required Personal Protective Equipment

Eye and Face Protection

Wear safety glasses with side shields or
goggles. If there is a potential for splashing, or if
working with dusty conditions, mists, or

aerosols, a face shield is required.[1][2]

Skin and Body Protection

A standard laboratory coat or work uniform
should be worn.[1][2] For tasks with a higher risk
of exposure, a Tyvek coverall may be

appropriate.[3]

Hand Protection

Chemical-resistant gloves are mandatory.
Options include latex or neoprene gloves.[3] Itis
good practice to double-glove, especially during

compounding, administration, and disposal.

Respiratory Protection

If working in an area with inadequate ventilation,
or where dust, mists, or aerosols may be
generated, approved respiratory protection
should be worn.[1][2] A filter system such as an
FFP2 respirator is a suitable option.[3] For
situations with potential for uncontrolled release
or unknown exposure levels, a positive pressure

air-supplied respirator is recommended.[2]

Hazard Identification and Mitigation

Imipenem and cilastatin sodium present several potential hazards that necessitate careful

handling and adherence to safety protocols.

Primary Hazards:

o Serious Eye Irritation: The compound can cause significant irritation upon contact with the

eyes.[1][2]

o Respiratory Sensitization: Inhalation of dust or aerosols may lead to allergy or asthma-like

symptoms.[1][2][3]
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» Reproductive Toxicity: The substance is suspected of damaging the unborn child.[1][2]

e Combustible Dust: Fine particles of the compound can form explosive mixtures in the air.[1]

[2]

The following diagram illustrates the logical relationship between these hazards and the
corresponding protective measures.
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Caption: Hazard mitigation workflow for Imipenem and cilastatin sodium.

Quantitative Data

The following tables provide a summary of available quantitative data for Imipenem and

cilastatin sodium.

Toxicological Data
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Test Species Route Result Component
LD50 Rat Oral 8,000 mg/kg Cilastatin
LD50 Mouse Oral 8,000 mg/kg Cilastatin
LD50 Mouse Oral >10,000 mg/kg Imipenem
LD50 Rat Intravenous >2,000 mg/kg Imipenem
. Imipenem
LC50 (48 hours) Daphnia magna - >100 mg/L
Monohydrate
) Cilastatin
EC50 (48 hours) Daphnia Magna - 29,700 mg/L )
Sodium

Physicochemical Properties

Property

Value

Appearance

White to off-white powder

pH (reconstituted solution)

6.5 - 8.5[3]

Water Solubility

10 mg/mL][3]

Other Solubilities

Slightly soluble in methanol; practically insoluble
in ethanol, dimethylformamide, and DMSO.[3]

Boiling Point (at 760 mmHg)

Imipenem monohydrate: 567.3 °C; Cilastatin
sodium: 655 °C[3]

Flash Point

Imipenem monohydrate: 296.9 °C[3]

Decomposition Temperature

Imipenem monohydrate: 97 °C; Cilastatin
sodium: starts at 194 °C[3]

Explosive Limits (Lower Explosive Limit)

Imipenem monohydrate: 40 g/m3; Cilastatin
sodium: 150 g/m3[3]

Experimental Protocols
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A common procedure in the laboratory is the reconstitution of the powdered form of Imipenem
and cilastatin sodium for use in experiments. The following is a detailed methodology for this
process, incorporating necessary safety measures.

Protocol: Reconstitution of Imipenem and Cilastatin Sodium for In Vitro Assays

Objective: To safely and accurately prepare a stock solution of Imipenem and cilastatin
sodium for experimental use.

Materials:

e Imipenem and cilastatin sodium powder

o Appropriate sterile solvent (e.g., sterile water for injection, saline, or a specified buffer)
» Sterile volumetric flasks and pipettes

o Vortex mixer

e Analytical balance

o Personal Protective Equipment (as specified above)

Procedure:

o Preparation: Don all required PPE, including a lab coat, double gloves, and safety goggles.
Perform all manipulations within a certified chemical fume hood or a biological safety cabinet
to minimize inhalation exposure.

o Weighing: Accurately weigh the desired amount of Imipenem and cilastatin sodium
powder using an analytical balance.

o Dissolution:
o Carefully transfer the weighed powder into a sterile volumetric flask.

o Add a small amount of the chosen sterile solvent to the flask.
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o Gently swirl the flask or use a vortex mixer at a low setting to dissolve the powder.
Sonication for a short duration (not exceeding 1 minute) can be used to aid dissolution.

 Dilution to Final Volume: Once the powder is completely dissolved, add the solvent to the
final desired volume as indicated by the volumetric flask's calibration mark.

e Mixing: Cap the flask securely and invert it several times to ensure a homogenous solution.

e Labeling and Storage: Clearly label the container with the compound name, concentration,
date of preparation, and your initials. Store the solution as recommended by the
manufacturer, typically at refrigerated temperatures (2-8 °C) for short-term storage. For
longer-term storage, consult the product's stability data.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Operational Workflow:

The following diagram outlines the standard operational workflow for handling Imipenem and
cilastatin sodium, from preparation to disposal.
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Caption: Standard operational workflow for Imipenem and cilastatin sodium.
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Spill Management:
In the event of a spill, follow these steps:

o Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.
Restrict access to the spill area.

o Don PPE: Wear appropriate PPE, including respiratory protection, before attempting to clean
the spill.

o Containment: For solid spills, gently cover with a damp cloth or absorbent material to prevent
dust from becoming airborne. For liquid spills, surround the area with absorbent material.

o Cleanup:

o Carefully sweep or scoop up the spilled material and place it in a clearly labeled, sealed
container for hazardous waste. Avoid creating dust.

o Clean the spill area with a suitable decontaminating solution, followed by water.
o Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste.
Disposal Plan:

All waste containing Imipenem and cilastatin sodium, including unused product,
contaminated labware, and cleaning materials, must be disposed of as hazardous chemical
waste.

e Segregation: Collect all waste in designated, clearly labeled, and sealed containers. Do not
mix with other waste streams unless explicitly permitted by your institution's environmental
health and safety (EHS) office.

o Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,
following all local, state, and federal regulations. Do not dispose of this material down the
drain or in the regular trash.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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